Cas no 98673-42-8 ((2S)-2-(1H-indol-3-yl)propan-1-ol)

(2S)-2-(1H-indol-3-yl)propan-1-ol structure
98673-42-8 structure
Product Name:(2S)-2-(1H-indol-3-yl)propan-1-ol
CAS No:98673-42-8
MF:C11H13NO
MW:175.227022886276
CID:801976
PubChem ID:12204548
Update Time:2025-10-28

(2S)-2-(1H-indol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (S)-b-methyl-1H-Indole-3-ethanol
    • 1H-Indole-3-ethanol, b-methyl-, (S)- (9CI)
    • 1H-Indole-3-ethanol,-bta--methyl-,(S)-(9CI)
    • (2S)-2-(1H-indol-3-yl)propan-1-ol
    • P11615
    • 98673-42-8
    • (S)-2-(1H-Indol-3-yl)propan-1-ol
    • Inchi: 1S/C11H13NO/c1-8(7-13)10-6-12-11-5-3-2-4-9(10)11/h2-6,8,12-13H,7H2,1H3/t8-/m1/s1
    • InChI Key: BQJNIKZTDTZGFT-MRVPVSSYSA-N
    • SMILES: OC[C@@H](C)C1=CNC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 175.099714038g/mol
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 36Ų

(2S)-2-(1H-indol-3-yl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM230327-1g
(S)-2-(1H-Indol-3-yl)propan-1-ol
98673-42-8 95%+
1g
$925 2021-08-04
Chemenu
CM230327-1g
(S)-2-(1H-Indol-3-yl)propan-1-ol
98673-42-8 95%+
1g
$*** 2023-04-18
Crysdot LLC
CD11000902-1g
(S)-2-(1H-Indol-3-yl)propan-1-ol
98673-42-8 97%
1g
$981 2024-07-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBGJ2011-100.0mg
(2S)-2-(1H-indol-3-yl)propan-1-ol
98673-42-8 95%
100.0mg
¥1154.0000 2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBGJ2011-250.0mg
(2S)-2-(1H-indol-3-yl)propan-1-ol
98673-42-8 95%
250.0mg
¥1846.0000 2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBGJ2011-500.0mg
(2S)-2-(1H-indol-3-yl)propan-1-ol
98673-42-8 95%
500.0mg
¥3073.0000 2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBGJ2011-1.0g
(2S)-2-(1H-indol-3-yl)propan-1-ol
98673-42-8 95%
1.0g
¥4603.0000 2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBGJ2011-5.0g
(2S)-2-(1H-indol-3-yl)propan-1-ol
98673-42-8 95%
5.0g
¥13810.0000 2025-04-11
Ambeed
A287387-1g
(S)-2-(1H-Indol-3-yl)propan-1-ol
98673-42-8 98%
1g
$1690.0 2025-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBGJ2011-100mg
(2S)-2-(1H-indol-3-yl)propan-1-ol
98673-42-8 95%
100mg
¥1260.0 2024-04-15

(2S)-2-(1H-indol-3-yl)propan-1-ol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:98673-42-8)(2S)-2-(1H-indol-3-yl)propan-1-ol
Order Number:A1095831
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:16
Price ($):878.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:98673-42-8)(2S)-2-(1H-indol-3-yl)propan-1-ol
A1095831
Purity:99%
Quantity:1g
Price ($):878.0
Email